Cyclopropyl(2-methylpyridin-4-yl)methanone

• CAS RN: 155047-87-3
• Molecular Formula: C10H11NO
• Molecular Weight: 161.2 g/mol
• IUPAC Name: cyclopropyl-(2-methylpyridin-4-yl)methanone
• InChI: InChI=1S/C10H11NO/c1-7-6-9(4-5-11-7)10(12)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: OTUZWMDCPSTOOF-UHFFFAOYSA-N
• SMILES: CC1=NC=CC(=C1)C(=O)C2CC2
• synonyms: cyclopropyl-(2-Methylpyridin-4-yl)Methanone

Description

Cyclopropyl(2-methylpyridin-4-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

Cyclopropyl(2-methylpyridin-4-yl)methanone is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation and pain. It has been found to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. It also modulates the activity of various neurotransmitters involved in pain perception, such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
Cyclopropyl(2-methylpyridin-4-yl)methanone has been found to have significant anti-inflammatory and analgesic effects in various animal models. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It also reduces pain perception through the modulation of various neurotransmitters involved in pain signaling.

Advantages and Limitations for Lab Experiments

Cyclopropyl(2-methylpyridin-4-yl)methanone has several advantages for lab experiments, including its high purity and stability, making it suitable for various biochemical and pharmacological assays. However, its limited solubility in aqueous solutions can pose challenges in certain experiments. Its potential toxicity and side effects also need to be carefully evaluated.

Future Directions

Cyclopropyl(2-methylpyridin-4-yl)methanone has significant potential for further research in various fields. Future studies could focus on its potential use in the treatment of various inflammatory and neurological disorders. Its mechanism of action could be further elucidated to identify potential targets for drug development. The development of novel analogs and derivatives of Cyclopropyl(2-methylpyridin-4-yl)methanone could also be explored to improve its efficacy and reduce potential side effects.
In conclusion, Cyclopropyl(2-methylpyridin-4-yl)methanone is a chemical compound with significant potential for various scientific research applications. Its anti-inflammatory and analgesic properties, mechanism of action, and biochemical and physiological effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully explore its potential and develop novel therapeutic agents based on its structure and properties.

Synthesis Methods

Cyclopropyl(2-methylpyridin-4-yl)methanone can be synthesized through a multi-step process involving the reaction of 2-methylpyridine with cyclopropanecarboxylic acid followed by the addition of a reducing agent. The final product is obtained through purification and isolation techniques. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

Cyclopropyl(2-methylpyridin-4-yl)methanone has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.